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Compound of Interest

Compound Name: Boc-L-Thr-OH

Cat. No.: B15286559 Get Quote

Essential Safety and Handling Guide for Boc-L-
Thr-OH
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Boc-L-Thr-OH (N-(tert-

Butoxycarbonyl)-L-threonine). The following procedures are designed to ensure safe handling,

storage, and disposal of this compound in a laboratory setting.

Key Safety Data
The following table summarizes important quantitative data for Boc-L-Thr-OH.

Parameter Value

CAS Number 2592-18-9

Molecular Weight 219.23 g/mol

Melting Point 80-82 °C

Storage Temperature -20°C

Optical Activity [α]20/D −8.5±1°, c = 1% in acetic acid
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When handling Boc-L-Thr-OH, the following personal protective equipment is mandatory to

minimize exposure and ensure personal safety.

Eye Protection: Wear safety goggles with side protection.[1] If there is a risk of splashing or

explosion, a face shield should also be worn.[2]

Hand Protection: Chemical-resistant gloves, tested according to EN 374, are required.[1]

Respiratory Protection: In situations where dust may be generated, a particulate filter device

(EN 143) or a type N95 (US) dust mask is necessary.[1]

Skin and Body Protection: A lab coat should be worn. For extensive handling, chemical-

resistant clothing such as coveralls is recommended.[3] It is also advisable to have

preventive skin protection through the use of barrier creams.[1]

Operational Plan: Step-by-Step Handling
Procedures
The following workflow outlines the key stages for safely handling Boc-L-Thr-OH from receipt

to disposal.
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1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat, N95 Mask)

2. Prepare Clean Workspace
(Ensure proper ventilation)

Next

3. Weigh Boc-L-Thr-OH
(Use a balance in a ventilated area)

Proceed to handling

4. Dissolve in Solvent
(Add solid to solvent slowly)

Next

5. Monitor Reaction
(Follow established protocol)

Proceed to reaction

6. Decontaminate Glassware
(Rinse with appropriate solvent)

After reaction completion

7. Dispose of Waste
(Follow institutional guidelines)

Next

8. Doff PPE
(Remove gloves last)

Final step
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1. Preparation:

Before handling, ensure you are wearing the appropriate PPE: safety goggles, chemical-

resistant gloves, a lab coat, and an N95 dust mask if there is a risk of dust formation.[1]

Prepare a clean and well-ventilated workspace. A chemical fume hood is recommended,

especially when working with powders.

2. Handling and Use:

When weighing the solid, do so in a ventilated area to minimize inhalation of any dust.

If dissolving the compound, add the solid Boc-L-Thr-OH to the solvent slowly to avoid

splashing.

Avoid contact with skin and eyes.[4] Do not breathe in the dust.[4]

3. Storage:

Store Boc-L-Thr-OH in a dry place in a tightly closed container.[4]

The recommended storage temperature is -20°C.

Emergency Procedures
In the event of accidental exposure, follow these immediate steps:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to rinse under the eyelids.[4][5] Seek medical attention.[4]

Skin Contact: Wash the affected area immediately with soap and plenty of water for at least

15 minutes, removing any contaminated clothing.[4][5] Seek medical attention if irritation

persists.[4]

Inhalation: Move the individual to fresh air. If they are not breathing, provide artificial

respiration.[4] Seek immediate medical attention.[4]
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Ingestion: Clean the mouth with water and drink plenty of water afterwards.[6] Seek medical

attention.[4]

Disposal Plan
Proper disposal of Boc-L-Thr-OH and its containers is crucial to prevent environmental

contamination and ensure safety.

Unused Material: Unused Boc-L-Thr-OH should be collected in a suitable, labeled container

for disposal. Take up the material mechanically to avoid creating dust.[1]

Contaminated Materials: Any materials, such as paper towels or gloves, that have come into

contact with Boc-L-Thr-OH should be placed in a sealed bag and disposed of as chemical

waste.

Containers: Empty containers should be rinsed with an appropriate solvent, and the rinsate

should be collected as chemical waste.

Regulatory Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations. Retain contaminated washing water and dispose of it properly.[1] Do not

let this chemical enter the environment.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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